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Compound of Interest

Compound Name: d-Mannono-d-lactam

Cat. No.: B15202304

Essential Safety and Handling Guide for d-
Mannono-d-lactam

Disclaimer: A specific Safety Data Sheet (SDS) for d-Mannono-d-lactam (CAS No. 62362-63-
4) was not readily available in public domains. The following guidance is based on general
laboratory best practices for handling solid chemical compounds of a similar nature and should
be supplemented by a thorough risk assessment by qualified personnel before commencing
any work.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling d-Mannono-d-lactam. It outlines recommended
personal protective equipment (PPE), operational procedures for safe handling and storage,
and a plan for proper disposal.

Personal Protective Equipment (PPE)

When handling d-Mannono-d-lactam, particularly in solid or powder form, a comprehensive
approach to personal protection is crucial to minimize exposure. The following table
summarizes the recommended PPE.
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Protection Type Recommended Equipment Purpose
Safety glasses with side Protects eyes from dust

Eye Protection shields or chemical splash particles and potential
goggles.[1][2][3]1[4][5] splashes.
Chemical-resistant gloves Prevents skin contact with the

Hand Protection o )
(e.g., nitrile, neoprene).[1][2][3]  chemical.

] Protects skin and personal
Body Protection Laboratory coat. ) o
clothing from contamination.[2]

Use in a well-ventilated area. A o ) ]
) ) ) ] Minimizes inhalation of
Respiratory Protection respirator may be necessary if _ _
) airborne particles.
dust is generated.[1][4]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of d-Mannono-
d-lactam and ensuring a safe laboratory environment.

Handling:

e Engineering Controls: Handle the compound in a well-ventilated area, such as a chemical
fume hood, especially when weighing or transferring powder, to minimize inhalation of dust.

e Procedural Controls: Avoid generating dust. Use appropriate tools for handling solids (e.g.,
spatulas).

e Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[6] Do not eat,
drink, or smoke in the laboratory.

Storage:
o Store in a tightly sealed, properly labeled container.

» Keep in a cool, dry, and well-ventilated area.
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» Store away from incompatible materials. Although specific incompatibilities for d-Mannono-
d-lactam are not documented, it is good practice to store it separately from strong oxidizing
agents, acids, and bases.

Disposal Plan

Chemical waste must be managed in accordance with institutional, local, and national
regulations.[7][8][9]

» Waste Collection: Collect waste d-Mannono-d-lactam and any contaminated materials (e.g.,
gloves, weighing paper) in a designated, labeled, and sealed hazardous waste container.[7]

[9]

o Container Labeling: Clearly label the waste container with "Hazardous Waste" and the full
chemical name: "d-Mannono-d-lactam".[9]

o Storage of Waste: Store the waste container in a designated satellite accumulation area that
is secure and under the control of laboratory personnel.[7]

» Disposal Route: Arrange for disposal through your institution's environmental health and
safety (EHS) office or a licensed chemical waste disposal contractor.[7] Do not dispose of d-
Mannono-d-lactam down the drain or in the regular trash.[8][9]

o Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must be
collected and treated as hazardous waste.[9][10] After rinsing, the container may be
disposed of as non-hazardous waste, but check with your institution's guidelines first.[9]

Workflow for Handling d-Mannono-d-lactam
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Preparation

[ Don Personal Protective Equipment (PPE) ]

;

[ Set up well-ventilated workspace (e.g., fume hood) ]

Proceed to handling

Handling
y

[ Carefully weigh or transfer solid d-Mannono-d-lactam ]

l

[ Perform experimental procedure ]

Experiment complete

Cleanup (‘% Disposal

Decontaminate work surfaces

l

Segregate and label all waste

l

[ Transfer waste to designated accumulation area]

End of procedure

Final|Steps

Doff PPE
[ Wash hands thoroughly ]
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Caption: Workflow for the safe handling and disposal of d-Mannono-d-lactam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling d-Mannono-
d-lactam]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15202304#personal-protective-equipment-for-
handling-d-mannono-d-lactam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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